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Compound of Interest

Compound Name: 1-Butyl-2-nitrobenzene

CAS No.: 7137-55-5

Cat. No.: B1266369

Get Quote

1-Butyl-2-nitrobenzene (C₁₀H₁₃NO₂) is an aromatic organic compound that belongs to the

nitrobenzene family. Characterized by a benzene ring substituted with a butyl group and a nitro

group at adjacent (ortho) positions, this molecule serves as a valuable, though specialized,

intermediate in organic synthesis. While not a household name in pharmaceuticals, its

structural motifs—the lipophilic alkyl chain and the synthetically versatile nitro group—are of

significant interest to researchers in medicinal chemistry and materials science. The strategic

placement of these groups offers a unique platform for creating more complex molecular

architectures.

The presence of the nitro group, a strong electron-withdrawing group, profoundly influences the

electronic properties of the aromatic ring, deactivating it towards electrophilic substitution.

Conversely, this same group is a key precursor to the corresponding aniline, a foundational

building block in the synthesis of countless dyes, polymers, and, most importantly for this

audience, pharmacologically active agents. The n-butyl group, in contrast, is an electron-

donating group that increases the molecule's lipophilicity, a critical parameter for modulating

the pharmacokinetic profiles of potential drug candidates.
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This guide provides an in-depth examination of 1-butyl-2-nitrobenzene, from its fundamental

physicochemical properties and spectroscopic signature to its synthesis, reactivity, and

potential applications in drug discovery.

Section 1: Molecular Identity and Physicochemical
Properties
Understanding the fundamental properties of a compound is the bedrock of its application in a

laboratory setting. 1-Butyl-2-nitrobenzene is a clear, light yellow to amber liquid under

standard conditions. Its identity is established by a unique combination of identifiers and

physical constants.

Property Value Source(s)

IUPAC Name 1-butyl-2-nitrobenzene

Chemical Formula C₁₀H₁₃NO₂

Molecular Weight 179.22 g/mol

CAS Number 7137-55-5

Appearance
Clear light yellow to dark green

liquid

Density 1.06 g/cm³

Boiling Point 127 °C at 10 mmHg

Refractive Index 1.5200-1.5240

SMILES CCCCC1=CC=CC=C1[O-]

InChIKey
RSVIEXUVWMYRGB-

UHFFFAOYSA-N

Section 2: Spectroscopic Characterization
Spectroscopic analysis provides an unambiguous fingerprint of a molecule's structure. The

following data, based on established principles and data from isomeric and related compounds,
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outlines the expected spectroscopic signature of 1-butyl-2-nitrobenzene.
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Technique Expected Observations

¹H NMR

Aromatic Region (approx. 7.2-7.8 ppm): Four

distinct signals corresponding to the four

protons on the substituted benzene ring. The

proton ortho to the nitro group will be the most

downfield. Alkyl Region (approx. 0.9-2.8 ppm): A

triplet around 0.9 ppm (CH₃), two multiplets

between 1.3-1.8 ppm (two internal CH₂ groups),

and a triplet around 2.8 ppm (CH₂ group

attached to the ring), deshielded by the aromatic

system.

¹³C NMR

Aromatic Region (approx. 120-150 ppm): Six

signals are expected. The carbon bearing the

nitro group (C2) would be significantly downfield

(around 150 ppm), and the carbon bearing the

butyl group (C1) would also be downfield. The

other four aromatic carbons would appear

between 120-135 ppm. Alkyl Region (approx.

14-35 ppm): Four distinct signals for the butyl

group carbons.

IR Spectroscopy

Nitro Group (NO₂): Two strong, characteristic

absorption bands are the most telling feature.

An asymmetric stretching band around 1520-

1560 cm⁻¹ and a symmetric stretching band

around 1345-1385 cm⁻¹. Aromatic Ring: C-H

stretching vibrations above 3000 cm⁻¹, and C=C

stretching vibrations in the 1450-1600 cm⁻¹

region. Alkyl Group (C-H): Stretching vibrations

just below 3000 cm⁻¹ (approx. 2850-2960

cm⁻¹).

Mass Spec (EI) Molecular Ion (M⁺): A clear peak at m/z = 179

corresponding to the molecular weight. Key

Fragments: Loss of the nitro group (-NO₂, 46

amu) leading to a peak at m/z = 133. Loss of an

oxygen atom (-O, 16 amu) from the nitro group
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to give a peak at m/z = 163. Fragmentation of

the butyl chain, such as the loss of a propyl

radical (-C₃H₇, 43 amu) to yield a prominent

peak at m/z = 136.

Section 3: Synthesis and Key Reactions
The synthesis and subsequent chemical transformations of 1-butyl-2-nitrobenzene are central

to its utility as a chemical intermediate.

Proposed Synthesis: Electrophilic Nitration of
Butylbenzene
A standard and logical approach to synthesizing 1-butyl-2-nitrobenzene is through the direct

electrophilic aromatic substitution (nitration) of butylbenzene. The butyl group is an ortho-,

para-directing activator, meaning the reaction will yield a mixture of 2-nitro and 4-nitro isomers,

which must then be separated.

Protocol: Nitration of Butylbenzene

Reaction Setup: In a three-necked flask equipped with a dropping funnel, magnetic stirrer,

and thermometer, cool a mixture of concentrated sulfuric acid (H₂SO₄) to 0-5 °C in an ice

bath.

Nitrating Mixture: Slowly add concentrated nitric acid (HNO₃) to the cooled sulfuric acid with

continuous stirring, ensuring the temperature does not exceed 10 °C. This forms the active

nitronium ion (NO₂⁺).

Substrate Addition: Add butylbenzene dropwise from the funnel to the nitrating mixture. The

rate of addition should be controlled to maintain the reaction temperature below 15 °C.

Reaction: After the addition is complete, allow the mixture to stir at room temperature for 1-2

hours to ensure the reaction goes to completion.

Quenching: Carefully pour the reaction mixture over crushed ice to quench the reaction and

precipitate the oily product mixture.
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Workup: Separate the organic layer. Wash it sequentially with cold water, a dilute sodium

bicarbonate solution (to neutralize residual acid), and finally with brine.

Drying and Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium

sulfate. Remove the solvent under reduced pressure. The resulting isomeric mixture of 1-
butyl-2-nitrobenzene and 1-butyl-4-nitrobenzene can be separated using fractional

distillation or column chromatography.

Causality Behind Experimental Choices:

Sulfuric Acid Catalyst: H₂SO₄ acts as both a catalyst and a dehydrating agent, protonating

nitric acid to facilitate the formation of the highly electrophilic nitronium ion (NO₂⁺), which is

the active agent in the substitution.

Low Temperature Control: The nitration reaction is highly exothermic. Maintaining a low

temperature is crucial to prevent over-nitration (dinitration) and to minimize side reactions,

ensuring better control and safety.

Aqueous Workup: The washing steps are essential to remove the strong acid catalyst and

any unreacted reagents, which is critical for the stability and purity of the final product.
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Caption: Proposed workflow for the synthesis of 1-butyl-2-nitrobenzene.
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Key Reactivity: Reduction to 2-Butylaniline
The most significant reaction for drug development professionals is the reduction of the nitro

group to an amine. This transformation opens the door to a vast array of subsequent chemical

modifications, as the resulting 2-butylaniline is a versatile nucleophile.

Common methods for this reduction include:

Catalytic Hydrogenation: Using hydrogen gas (H₂) with a metal catalyst such as Palladium

(Pd), Platinum (Pt), or Nickel (Ni). This is often a clean and high-yielding method.

Metal-Acid Reduction: Classic methods using metals like Tin (Sn) or Iron (Fe) in the

presence of a strong acid like hydrochloric acid (HCl).

Biocatalysis: Emerging studies show that nitroreductase enzymes can be used for the clean

and efficient reduction of nitroaromatics to anilines under benign conditions.

This conversion is pivotal because the aniline functional group is a key component in

approximately 25% of all pharmaceuticals.

1-Butyl-2-nitrobenzene

2-Butylaniline
(Key Synthetic Intermediate)

H₂ / Pd-C
 Catalytic

 Hydrogenation 

Fe / HCl

 Metal-Acid
 Reduction 

Nitroreductase

 Biocatalytic
 Reduction 

Click to download full resolution via product page

Caption: Key synthetic transformation of 1-butyl-2-nitrobenzene.
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Section 4: Relevance in Drug Discovery and
Development
While 1-butyl-2-nitrobenzene itself is not a therapeutic agent, its value lies in its potential as a

scaffold or intermediate in the synthesis of novel drug candidates.

Precursor to Bioactive Anilines: As detailed above, the reduction to 2-butylaniline is the most

critical application. This aniline can then be used in a multitude of coupling reactions (e.g.,

amide bond formation, Buchwald-Hartwig amination) to build more complex molecules. The

resulting structures are common in kinase inhibitors, GPCR ligands, and other drug classes.

Modulation of Physicochemical Properties: The n-butyl group is a classic substituent used to

increase lipophilicity (logP). In drug design, systematically modifying alkyl chain length is a

common strategy to optimize a compound's absorption, distribution, metabolism, and

excretion (ADME) profile, potentially improving membrane permeability and oral

bioavailability.

Scaffold for Fragment-Based Drug Discovery (FBDD): The core structure can be viewed as a

fragment that combines aromaticity with a defined lipophilic vector. In FBDD, such fragments

can be screened for weak binding to a biological target, with subsequent "growing" or

"linking" efforts building upon the initial hit to create a potent lead compound. The nitro

group's reactivity makes it an ideal handle for these subsequent modifications.

Although nitroaromatic compounds can sometimes be associated with toxicity, their role as

synthetic intermediates is undisputed. In a multi-step synthesis, the nitro group is typically

transformed early in the sequence, mitigating concerns about its presence in the final drug

molecule.

Section 5: Safety and Handling
Nitroaromatic compounds must be handled with caution. Based on data for nitrobenzene and

related compounds, the following precautions are essential.

Toxicity: Nitrobenzene and its analogues are toxic if swallowed, inhaled, or absorbed through

the skin. They can interfere with the blood's ability to carry oxygen, leading to

methemoglobinemia.
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Carcinogenicity: Nitrobenzene is suspected of causing cancer and may cause reproductive

harm. It should be handled as a potential carcinogen with extreme caution.

Handling: Always work in a well-ventilated chemical fume hood. Wear appropriate personal

protective equipment (PPE), including nitrile or butyl rubber gloves, safety goggles, and a lab

coat. Avoid inhalation of vapors and direct contact with skin and eyes.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames. It is a combustible liquid.

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations at an approved waste disposal plant.

Conclusion
1-Butyl-2-nitrobenzene is a specialized chemical building block whose value is primarily

realized through its chemical transformations. For researchers and professionals in drug

development, its significance is not as an end product, but as a strategic starting point. The

compound cleverly combines a lipophilic modulator (the butyl group) with a highly versatile

synthetic handle (the nitro group). The facile conversion of the nitro group to an amine provides

a gateway to a rich and diverse chemical space, enabling the synthesis of novel compounds for

biological screening. A thorough understanding of its properties, synthesis, and reactivity allows

scientists to effectively leverage this molecule in the complex, multi-step campaigns that define

modern drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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